Cas no 72025-60-6 (LTC4 (Leukotriene C4))
Leukotriene C4 (LTC4) is a lipid mediator derived from arachidonic acid metabolism via the 5-lipoxygenase pathway. As a cysteinyl leukotriene, it plays a critical role in inflammatory and allergic responses, particularly in bronchoconstriction and vascular permeability. LTC4 is synthesized and released by mast cells, eosinophils, and other immune cells, exerting its effects through binding to specific G-protein-coupled receptors (CysLT1 and CysLT2). Its high biological activity and specificity make it a valuable compound for research in immunology, respiratory diseases, and inflammation studies. LTC4 is commonly used in biochemical assays, receptor studies, and as a reference standard in analytical applications due to its well-characterized structure and function.
LTC4 (Leukotriene C4) structure
Product Name:LTC4 (Leukotriene C4)
CAS No:72025-60-6
MF:C30H47N3O9S
MW:625.773887872696
CID:567636
PubChem ID:5280493
Update Time:2025-05-27
LTC4 (Leukotriene C4) Chemical and Physical Properties
Names and Identifiers
-
- Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraen-1-yl]-L-cysteinyl-
- Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecat...
- Leukotriene C4
- Leukotriene C4 Lipid Maps MS Standard
- leucotriene C-1
- leukotriene C1
- leukotrienec
- LTC4
- GTPL3354
- 72025-60-6
- CHEBI:16978
- Leukotriene C(sub 4)
- starbld0009610
- Leukotriene C(sub 1)
- UNII-2CU6TT9V48
- Glycine, N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-gamma-glutamyl-L-cysteinyl)-, (R-(R*,S*-(E,E,Z,Z)))-
- MFCD00151079
- 5S,6R-Ltc(sub 4)
- HY-113446
- GLYCINE, L-.GAMMA.-GLUTAMYL-S-((1R,2E,4E,6Z,9Z)-1-((1S)-4-CARBOXY-1-HYDROXYBUTYL)-2,4,6,9-PENTADECATETRAEN-1-YL)-L-CYSTEINYL-
- Q2704310
- BDBM50596196
- (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
- LTX
- BSPBio_001366
- L-gamma-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]pentadeca-2,4,6,9-tetraen-1-yl]-L-cysteinylglycine
- 5S-hydroxy-6R-(S-glutathionyl),7E,9E,11Z,14Z-eicosatetraenoic acid
- C02166
- LEUKOTRIENE C4 [MI]
- (5S,6R,7E,9E,11Z,14Z)-6-(((R)-2-((S)-4-amino-4-carboxybutanamido)-3-((carboxymethyl)amino)-3-oxopropyl)thio)-5-hydroxyicosa-7,9,11,14-tetraenoic acid
- CS-0059585
- LTC4 (Leukotriene C4)
- L-gamma-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraenyl]-L-cysteinyl-glycine
- LTC4 (Leukotriene C4) solution
- 2CU6TT9V48
- LMFA03020003
- Leucotriene C4
- (5S,6R,7E,9E,11Z,14Z)-6-[(2R)-2-[[(4S)-4-amino-5-hydroxy-5-oxopentanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
- 5S-hydroxy,6R-(S-glutathionyl),7E,9E,11Z,14Z-eicosatetraenoic acid
- AKOS040747056
- 10-34-4
- NS00069771
- DB08855
- 2-hydroxy-2-oxoethylamino)-3-oxidanylidene-propyl]sulfanyl-5-oxidanyl-icosa-7,9,11,14-tetraenoic acid
- NCGC00163398-02
- (5~{s},6~{r},7~{e},9~{e},11~{z},14~{z})-6-[(2~{r})-2-[[(4~{s})-4-Azanyl-5-Oxidanyl-5-Oxidanylidene-Pentanoyl]amino]-3-(2-Hydroxy-2-Oxoethylamino)-3-Oxidanylidene-Propyl]sulfanyl-5-Oxidanyl-Icosa-7,9,11,14-Tetraenoic Acid
- (R-(R*,S*-(E,E,Z,Z)))-N-(S-(1-(4-Carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-gamma-glutamyl-L-cysteinyl)glycine
- HMS3402E08
- (5~{S},6~{R},7~{E},9~{E},11~{Z},14~{Z})-6-[(2~{R})-2-[[(4~{S})-4-azanyl-5-oxidanyl-5-oxidanylidene-pentanoyl]amino]-3-( 2-hydroxy-2-oxoethylamino)-3-oxidanylidene-propyl]sulfanyl-5-oxidanyl-icosa-7,9,11,14-tetraenoic acid
- 5S-hydroxy,6R-(S-glutathionyl),7E,9E,11Z,14Z-eicosatetraenoate
- (5~{S},6~{R},7~{E},9~{E},11~{Z},14~{Z})-6-[(2~{R})-2-[[(4~{S})-4-azanyl-5-oxidanyl-5-oxidanylidene-pentanoyl]amino]-3-(
- LTC (sub 4)
- Glycine, L-.gamma.-glutamyl-S-[(1R,2E,4E,6Z,9Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9-pentadecatetraen-1-yl]-L-cysteinyl-
- CHEMBL451509
- [R-[R*,S*-(E,E,Z,Z)]]-N-[S-[1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl]-N-L-gamma-glutamyl-L-cysteinyl]-Glycine 5S,6R-LTC4
- NCGC00163398-01
- SCHEMBL12795155
- DTXSID00903946
- (R-(R*,S*-(E,E,Z,Z)))-N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-gamma-glutamyl-L-cysteinyl)-Glycine
- LEUKOTRIENEC4
- Leukotriene C
- 5S-Hydroxy-6R-(S-glutathionyl)-7E,9E,11Z,14Z-eicosatetraenoic acid
- 5S,6R-Ltc
- L-gamma-glutamyl-S-((1R,2E,4E,6Z,9Z)-1-((1S)-4-carboxy-1-hydroxybutyl)pentadeca-2,4,6,9-tetraen-1-yl)-L-cysteinylglycine
- G91540
- 5S,6R-LTC4
- (5S,6R,7E,9E,11Z,14Z)-6-((2R)-2-(((4S)-4-Amino-4-Carboxybutanoyl)Amino)-3-(Carboxymethylamino)-3-Oxopropyl)Sulfanyl-5-Hydroxyicosa-7,9,11,14-Tetraenoic Acid
- GLYCINE, L-GAMMA-GLUTAMYL-S-((1R,2E,4E,6Z,9Z)-1-((1S)-4-CARBOXY-1-HYDROXYBUTYL)-2,4,6,9-PENTADECATETRAEN-1-YL)-L-CYSTEINYL-
- DTXCID201331894
- (R-(R*,s*-(e,e,Z,Z)))-N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-g-glutamyl-L-cysteinyl)glycine
- leukotriene-C4
- (R-(R*,s*-(e,e,Z,Z)))-N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-gamma-glutamyl-L-cysteinyl)-glycine 5S,6R-LTC4
- L-gamma-Glutamyl-S-((1R,2E,4E,6Z,9Z)-1-((1S)-4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-L-cysteinyl-glycine
- (R-(R*,s*-(e,e,Z,Z)))-N-(S-(1-(4-carboxy-1-hydroxybutyl)-2,4,6,9-pentadecatetraenyl)-N-L-I3-glutamyl-L-cysteinyl)glycine
-
- Inchi: 1S/C30H47N3O9S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-25(24(34)15-14-17-27(36)37)43-21-23(29(40)32-20-28(38)39)33-26(35)19-18-22(31)30(41)42/h6-7,9-13,16,22-25,34H,2-5,8,14-15,17-21,31H2,1H3,(H,32,40)(H,33,35)(H,36,37)(H,38,39)(H,41,42)/b7-6-,10-9-,12-11+,16-13+/t22-,23-,24-,25+/m0/s1
- InChI Key: GWNVDXQDILPJIG-NXOLIXFESA-N
- SMILES: S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)[C@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@H](CCCC(=O)O)O
Computed Properties
- Exact Mass: 625.30300
- Monoisotopic Mass: 625.303
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 43
- Rotatable Bond Count: 27
- Complexity: 982
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 216
Experimental Properties
- Color/Form: Not available
- Density: 1.225g/cm3
- Boiling Point: 974.3ºC at 760 mmHg
- Flash Point: 11 °C
- Refractive Index: 1.564
- PSA: 241.65000
- LogP: 4.25900
- Solubility: Not available
LTC4 (Leukotriene C4) Security Information
- Hazardous Material transportation number:UN 1230 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-23/24/25-39/23/24/25
- Safety Instruction: 36/37-45
- RTECS:MB9143500
-
Hazardous Material Identification:
- Storage Condition:−20°C
- Risk Phrases:R11; R23/24/25; R39/23/24/25
LTC4 (Leukotriene C4) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L473513-100μg |
LTC4 (Leukotriene C4) |
72025-60-6 | 100μg |
$ 650.00 | 2022-06-04 | ||
| TRC | L473513-1mg |
LTC4 (Leukotriene C4) |
72025-60-6 | 1mg |
$7049.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L912678-10μg |
Leukotriene C4 (LTC4) |
72025-60-6 | ≥95% | 10μg |
¥4,128.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21568-25ug |
Leukotriene C4 |
72025-60-6 | 98% | 25ug |
¥1540.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21568-50ug |
Leukotriene C4 |
72025-60-6 | 98% | 50ug |
¥2812.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21568-100ug |
Leukotriene C4 |
72025-60-6 | 98% | 100ug |
¥5329.00 | 2023-09-09 | |
| TRC | L473513-.1mg |
LTC4 (Leukotriene C4) |
72025-60-6 | 1mg |
$747.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201046-50 µg |
LTC4 (Leukotriene C4), |
72025-60-6 | 50µg |
¥2,256.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201046A-300 µg |
LTC4 (Leukotriene C4), |
72025-60-6 | 300µg |
¥21,435.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-201046-50µg |
LTC4 (Leukotriene C4), |
72025-60-6 | 50µg |
¥2256.00 | 2023-09-05 |
LTC4 (Leukotriene C4) Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
72025-60-6 (LTC4 (Leukotriene C4)) Related Products
- 77209-77-9(Leukotriene C3)
- 79695-13-9(Glycine,S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI))
- 78340-37-1(Glycine, S-[(1R,2Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2-pentadecenyl]-L-cysteinyl- (9CI))
- 78340-36-0(Hltce)
- 71872-47-4(Ethyl 6-[2-[(4-amino-5-methoxy-5-oxopentanoyl)amino]-3-[(2-methoxy-2-oxoethyl)amino]-3-oxopropyl]sulfanyl-5-hydroxyicosa-7,9,11,14,19-pentaenoate)
- 73836-78-9(Leukotriene D4)
- 75207-09-9(Glycine, L-g-glutamyl-S-[(1R,2E,4E,6Z,9Z,12Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6,9,12-pentadecapentaenyl]-L-cysteinyl-(9CI))
- 127128-05-6(Glycine,N-[S-[10-carboxy-4-hydroxy-1-(1-hydroxy-3-nonenyl)-2,6-decadienyl]-N-L-g-glutamyl-L-cysteinyl]-,[1S-[1R*,1(1R*,3Z),2E,4S*,6Z]]- (9CI))
- 77165-74-3(Glycine,S-[(1R,2E,4E,6Z)-1-[(1S)-4-carboxy-1-hydroxybutyl]-2,4,6-pentadecatrienyl]-L-cysteinyl-(9CI))
- 79768-40-4(11-trans Leukotriene D4)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk